Cas no 313404-42-1 (4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide)

4-Cyano-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide is a synthetic organic compound featuring a thiazole core substituted with a nitrophenyl group and a benzamide moiety bearing a cyano functional group. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of electron-withdrawing groups (nitro and cyano) enhances reactivity, making it suitable for further derivatization or as a scaffold in drug discovery. Its well-defined molecular architecture allows for precise modifications, facilitating studies in structure-activity relationships. The compound is typically characterized by high purity and stability, ensuring reliable performance in experimental applications.
4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide structure
313404-42-1 structure
Product Name:4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide
CAS No:313404-42-1
MF:C17H10N4O3S
MW:350.351301670074
CID:6111347
PubChem ID:1548730
Update Time:2025-11-03

4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide
    • Benzamide, 4-cyano-N-[4-(4-nitrophenyl)-2-thiazolyl]-
    • 313404-42-1
    • Oprea1_711344
    • F0174-0038
    • AKOS001020480
    • AB00684061-01
    • Z28416752
    • 4-cyano-N-(4-(4-nitrophenyl)thiazol-2-yl)benzamide
    • 4-cyano-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide
    • Inchi: 1S/C17H10N4O3S/c18-9-11-1-3-13(4-2-11)16(22)20-17-19-15(10-25-17)12-5-7-14(8-6-12)21(23)24/h1-8,10H,(H,19,20,22)
    • InChI Key: CGMUAODZXCSCQT-UHFFFAOYSA-N
    • SMILES: C(NC1=NC(C2=CC=C([N+]([O-])=O)C=C2)=CS1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

  • Exact Mass: 350.04736137g/mol
  • Monoisotopic Mass: 350.04736137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • pka: 6.27±0.50(Predicted)

4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide Pricemore >>

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Additional information on 4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 313404-42-1)

4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide, identified by its CAS number 313404-42-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both cyano and nitrophenyl groups in its structure enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for thiazole derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide for its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. Kinase inhibitors are pivotal in targeted cancer therapies, and this compound's unique structure could offer new avenues for treatment.

The compound's synthetic pathway is another area of interest. Organic chemists are exploring efficient methods to produce 4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide with high yield and purity. Green chemistry principles are being applied to minimize environmental impact, aligning with the global push for sustainable practices. This aligns with the growing trend of eco-friendly synthesis in the chemical industry.

From a commercial perspective, CAS No. 313404-42-1 is listed in several chemical databases, highlighting its relevance in high-throughput screening (HTS) and drug design. Its molecular properties, such as solubility and stability, are critical for formulation scientists working on bioavailability enhancement. These factors are frequently searched by professionals in the field, making this compound a subject of ongoing study.

Another emerging application of 4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide is in the development of advanced materials. Its conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors and photovoltaic devices. This ties into the broader interest in renewable energy solutions, a trending topic in scientific and industrial communities.

Quality control and analytical characterization of CAS No. 313404-42-1 are essential for ensuring its efficacy in various applications. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure. These methods are frequently queried by researchers, underscoring the compound's technical significance.

In summary, 4-cyano-N-4-(4-nitrophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 313404-42-1) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and alignment with current research trends make it a valuable subject for further investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research and development.

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